2-Amino-1H-imidazole-5-carbaldehyde

• IUPAC Name: 2-amino-1H-imidazole-5-carbaldehyde
• InChI: InChI=1S/C4H5N3O/c5-4-6-1-3(2-8)7-4/h1-2H,(H3,5,6,7)
• InChI Key: LGLCNXSABZEOSM-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC(=N1)N)C=O
• Molecular Formula: C4H5N3O
• DSSTOX Substance ID: DTXSID70564245
• Molecular Weight: 111.10 g/mol
• CAS RN: 133746-66-4

Description

2-Amino-1H-imidazole-5-carbaldehyde is a chemical compound with the molecular formula C4H5N3O. It is a versatile intermediate compound that is widely used in the synthesis of various organic compounds. This compound has a wide range of applications in scientific research, including medicinal chemistry, biochemistry, and chemical biology.

Mechanism Of Action

The mechanism of action of 2-Amino-1H-imidazole-5-carbaldehyde is not well understood. However, it is believed to act as a nucleophile in various chemical reactions. It can react with electrophilic compounds, such as aldehydes and ketones, to form imidazole derivatives. It can also react with amino acids and peptides to form imidazolyl derivatives.

Biochemical And Physiological Effects

2-Amino-1H-imidazole-5-carbaldehyde has no known biochemical or physiological effects. However, it can react with amino acids and peptides to form imidazolyl derivatives, which may have biological activity. For example, imidazolyl derivatives of histidine have been shown to have antioxidant and anti-inflammatory properties.

Advantages And Limitations For Lab Experiments

The advantages of using 2-Amino-1H-imidazole-5-carbaldehyde in lab experiments include its versatility as a building block for the synthesis of various organic compounds and its ability to act as a nucleophile in various chemical reactions. However, its limitations include its low solubility in water and its potential toxicity.

Future Directions

There are several future directions for the use of 2-Amino-1H-imidazole-5-carbaldehyde in scientific research. One direction is the development of new synthetic methods for the preparation of this compound. Another direction is the synthesis of new imidazolyl derivatives with potential biological activity. Additionally, the use of 2-Amino-1H-imidazole-5-carbaldehyde as a probe for the study of enzyme activity and protein-ligand interactions could lead to the discovery of new drug targets and the development of new drugs.

Synthesis Methods

There are several methods for synthesizing 2-Amino-1H-imidazole-5-carbaldehyde. The most common method is the reaction of imidazole-4-carboxaldehyde with ammonia. The reaction takes place in the presence of a catalyst, such as palladium on carbon, and yields 2-Amino-1H-imidazole-5-carbaldehyde as a white crystalline solid. Another method involves the reaction of imidazole-4-carboxaldehyde with hydroxylamine hydrochloride, which also yields 2-Amino-1H-imidazole-5-carbaldehyde.

Scientific Research Applications

2-Amino-1H-imidazole-5-carbaldehyde has a wide range of applications in scientific research. It is commonly used as a building block for the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and natural products. In medicinal chemistry, it is used as a precursor for the synthesis of antiviral and anticancer agents. In biochemistry, it is used as a reagent for the detection of amino acids and peptides. In chemical biology, it is used as a probe for the study of enzyme activity and protein-ligand interactions.